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Compound of Interest

Epidermal Growth Factor
Receptor Peptide (985-996)

Cat. No.: B560354

Compound Name:

EGFR Peptide (985-996) Technical Support
Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility, storage, and handling of EGFR
peptide (985-996).

Frequently Asked Questions (FAQs)

Q1: What is EGFR peptide (985-996)7

Al: EGFR peptide (985-996) is a synthetic peptide corresponding to amino acids 985-996 of
the human Epidermal Growth Factor Receptor (EGFR).[1] Its sequence is H-Asp-Val-Val-Asp-
Ala-Asp-Glu-Tyr-Leu-lle-Pro-GIn-OH.[2] This peptide contains the tyrosine residue Tyr992,
which is a known autophosphorylation site within the C-terminal domain of EGFR.[2]
Consequently, it is widely used as a specific substrate in EGFR tyrosine kinase assays to study
enzyme activity and screen for inhibitors.[3]

Q2: What are the primary applications of this peptide?

A2: The primary applications of EGFR peptide (985-996) include:
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o Kinase Assays: Serving as a specific substrate to measure the enzymatic activity of EGFR

tyrosine kinase.[3]

« Inhibitor Screening: Acting as a tool to identify and characterize potential inhibitors of EGFR

signaling.

» Signal Transduction Studies: Investigating the downstream signaling pathways mediated by
EGFR, such as the MAPK, Akt, and JNK pathways.[4][5]

Q3: What are the recommended storage conditions for EGFR peptide (985-996)?

A3: Proper storage is crucial to maintain the integrity and activity of the peptide.
Recommendations vary for lyophilized and reconstituted forms.

Storage .
Form Duration Notes
Temperature

Stable for at least 12

months at -20°C.[6]
Lyophilized Powder -20°C or lower Long-term For short-term

storage, 4°C is

acceptable.

Aliquoting is highly
. . recommended to
Reconstituted Solution  -80°C Long-term )
avoid repeated freeze-

thaw cycles.[3]

Troubleshooting Guide

Issue: The peptide won't dissolve in water.

« Initial Steps: The solubility of EGFR peptide (985-996) in water can be challenging. One
supplier suggests a solubility of at least 10.12 mg/mL in water, which may require sonication
to achieve.[4][5][7]

e Troubleshooting Steps:
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o Sonication: Use a bath sonicator to gently agitate the solution. Be careful not to overheat

the sample.

o pH Adjustment: If the peptide remains insoluble, adding a small amount of a volatile basic
solution, such as ammonium hydroxide (<50 pL), can help to dissolve acidic peptides.[1]

o Alternative Solvents: If aqueous solubility remains an issue, consider using an organic

solvent.
Issue: Peptide aggregation is observed after reconstitution.

o Potential Cause: Peptides, especially those with hydrophobic residues, can be prone to
aggregation. Improper handling or storage can exacerbate this issue.

e Troubleshooting Steps:

[¢]

Fresh Solvents: Always use high-purity, sterile solvents for reconstitution.

o Proper Mixing: When dissolving, gently vortex or pipette the solution up and down. Avoid
vigorous shaking, which can induce aggregation.

o Storage: Store reconstituted aliquots at -80°C to minimize the risk of aggregation over
time.[3]

o Filtration: If aggregates are present, the solution can be centrifuged to pellet the
aggregates, and the supernatant can be carefully transferred to a new tube. However, this
may result in a loss of peptide concentration.

Experimental Protocols
Peptide Reconstitution Protocol

This protocol provides a general guideline for reconstituting lyophilized EGFR peptide (985-
996).

Materials:

o Lyophilized EGFR peptide (985-996)
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« Sterile, high-purity water, DMSO, or another appropriate solvent

» Sterile, low-protein-binding microcentrifuge tubes

o Calibrated pipettes and sterile tips

Procedure:

Pre-equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room
temperature for 10-15 minutes. This prevents condensation from forming inside the vial.

» Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the
bottom.

e Solvent Addition: Carefully add the desired volume of solvent to the vial to achieve the target
concentration. Refer to the solubility data table below for guidance.

o Dissolution: Gently vortex or pipette the solution to dissolve the peptide completely. If using
water, sonication may be necessary.[4][5][7]

» Aliquoting and Storage: Aliquot the reconstituted peptide into sterile, low-protein-binding
tubes. Store the aliquots at -80°C.[3]

Solubility Data Summary

Solvent Solubility Reference

>10.12 mg/mL (with

Water o [41[5]1[7]
sonication)

DMSO >137.6 mg/mL [41[51[7]

Ethanol Insoluble [4151[7]

EGFR Kinase Assay Protocol (General)

This protocol outlines a general workflow for an in vitro kinase assay using EGFR peptide (985-
996) as a substrate. Specific conditions, such as enzyme and peptide concentrations, may
need to be optimized for your particular experimental setup.
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Materials:

Recombinant active EGFR kinase

o EGFR peptide (985-996) stock solution

» Kinase reaction buffer (e.g., 20 mM Tris-HCI, pH 7.5, 5 mM MgClz, 1 mM EGTA, 5 mM [3-
glycerophosphate, 5% glycerol, 0.2 mM DTT)

e ATP stock solution

e Test inhibitor compounds (if applicable)

o Detection reagent (e.g., ADP-Glo™ Kinase Assay Kkit)
o 384-well white, non-binding surface microtiter plate

Workflow:
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EGFR Kinase Assay Workflow
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Procedure:

e Enzyme and Inhibitor Pre-incubation: In a 384-well plate, pre-incubate the EGFR enzyme
with serially diluted test compounds or vehicle control for 30 minutes at room temperature.

o Reaction Initiation: Initiate the kinase reaction by adding a mixture of EGFR peptide (985-
996) and ATP.

 Kinetic Monitoring: Monitor the reaction progress by measuring the signal (e.g.,
luminescence) at regular intervals.

o Data Analysis: Determine the initial reaction velocity from the linear phase of the progress
curves. Plot the velocity against the inhibitor concentration to calculate the ICso value.

Signaling Pathway

EGFR activation by its ligands, such as Epidermal Growth Factor (EGF), leads to receptor
dimerization, autophosphorylation, and the initiation of multiple downstream signaling cascades
that regulate key cellular processes like proliferation, survival, and differentiation. The EGFR
peptide (985-996) is a component of the C-terminal tail of the receptor, which, upon
phosphorylation, serves as a docking site for various signaling proteins.
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Simplified EGFR Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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